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Application of Optec Instruments in Variable
Star Observation Protocols
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Optec single-channel

photometers for the observation of variable stars. The protocols outlined are designed to

ensure high-quality, standardized data collection suitable for submission to astronomical

databases and for scientific research. The primary technique discussed is differential

photometry, a robust method for achieving high-precision measurements of stellar magnitudes.

Instrumentation Overview
Optec, Inc. has a long history of providing reliable single-channel photometers that are well-

suited for variable star photometry. The SSP-3 and SSP-4 models are particularly relevant for

this application, catering to visible and infrared observations, respectively.

Optec SSP-3 and SSP-4 Specifications
The following table summarizes the key specifications for the Optec SSP-3 and SSP-4

photometers.
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Feature Optec SSP-3 Gen 2 Optec SSP-4

Detector Type
1.3 mm square silicon

photodiode

0.3mm infrared InGaAs cooled

photodiode[1]

Spectral Response 300 - 1100 nm 800 - 1800 nm

Standard Filters Johnson-Cousins U, B, V, R, I J, H[1]

Field Aperture
1.0 mm (standard); 0.5, 0.75,

2.0 mm (optional)[1]

0.3 mm (standard); 1.0 mm

(optional)[1][2]

Integration Times 1, 5, or 10 seconds[3][4] 1, 5, 10, or 30 seconds[2]

Gain Settings 1, 10, 100[3][4] 1, 10, 100

Power
9V rechargeable battery or DC

power supply[1][3]
Universal DC power supply[1]

Data Output Serial (COM) port[3][4] Serial (COM) port

Experimental Protocols
Protocol for Differential Photometry Observation
Differential photometry is the cornerstone of high-precision variable star observation with

single-channel photometers. This technique minimizes the effects of atmospheric extinction by

comparing the target variable star (V) to a nearby, non-variable comparison star (K) of known

magnitude and a check star (C) to verify the constancy of the comparison star.

2.1.1. Pre-Observation Setup

Telescope and Instrument Preparation:

Ensure the telescope is properly collimated and focused.

Mount the Optec photometer securely to the telescope.

Allow the photometer to thermally stabilize for at least 10-15 minutes at the ambient

observatory temperature.
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Star Selection:

Using star charts from the American Association of Variable Star Observers (AAVSO) or

other reliable sources, select a variable star (V), a comparison star (K), and a check star

(C).

The comparison star should be of a similar magnitude and color to the variable star and

located within the same field of view, if possible.

The check star should also be nearby and of a constant brightness.

Software and Data Logging:

Connect the photometer to a computer running data acquisition software such as Optec's

SSPDataq.[5]

Prepare a log sheet (digital or physical) to record observations. An example is provided in

Table 2.

2.1.2. Observational Sequence

The following sequence is recommended to ensure accurate measurements and to account for

variations in sky transparency.

Center the comparison star (K) in the photometer's aperture.

Take three consecutive 10-second integrations. Record the raw counts for each.

Move the telescope to a nearby patch of "empty" sky (S) at a similar altitude to the stars

being measured.

Take three 10-second integrations of the sky background.

Center the variable star (V) and take three 10-second integrations.

Measure the sky background (S) again.

Center the check star (C) and take three 10-second integrations.
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Measure the sky background (S) again.

Return to the variable star (V) for another set of three integrations.

Measure the sky background (S) again.

Finish the sequence by measuring the comparison star (K) again.

A full sequence would look like: K - S - V - S - C - S - V - S - K. This sequence should be

repeated several times over the course of the observing session.

Example Observation Log

Julian
Date

Time
(UT)

Object Filter

Integra
tion
Time
(s)

Raw
Count
s 1

Raw
Count
s 2

Raw
Count
s 3

Averag
e
Count
s

245987

6.54321

01:15:3

0
K V 10 150234 150255 150240 150243

245987

6.54432

01:17:1

0
Sky V 10 1234 1230 1232 1232

245987

6.54543

01:18:5

0
V V 10 135678 135690 135681 135683

... ... ... ... ... ... ... ... ...

Data Reduction Protocol
The goal of data reduction is to convert the raw counts from the photometer into standard

astronomical magnitudes.

3.1. Calculation of Instrumental Magnitudes

Average Sky Background: For each star measurement, calculate the average sky

background count from the sky measurements taken immediately before and after the star

measurement.
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Net Counts: Subtract the average sky background from the average raw counts for each star

to get the net counts.

Net Counts = Average Raw Counts - Average Sky Background

Instrumental Magnitude: Calculate the instrumental magnitude (v, b, etc.) for each star using

the following formula:

m_inst = -2.5 * log10(Net Counts)

3.2. Calculation of Differential Magnitudes

The differential magnitude is the difference in instrumental magnitude between the variable star

and the comparison star.

Δv = v_variable - v_comparison

This value represents the brightness of the variable star relative to the constant comparison

star.

Transformation to the Standard System
To ensure data is comparable with observations from other observatories, instrumental

magnitudes should be transformed to a standard system (like the Johnson-Cousins UBVRI

system). This requires the calculation of transformation coefficients.

Protocol for Determining Transformation Coefficients
Transformation coefficients are determined by observing standard star fields, which are clusters

of stars with precisely known standard magnitudes. The open cluster M67 is a commonly used

standard field.[6]

Observe a Standard Field: On a clear, photometric night, observe a standard star field like

M67.

Select Standard Stars: Choose 15-20 standard stars from the field that cover a wide range of

colors (B-V values).
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Data Acquisition: For each selected standard star, obtain measurements in at least two filters

(e.g., B and V).

Data Reduction: Reduce the data for the standard stars as described in Section 3 to obtain

instrumental magnitudes (b and v).

Calculate Coefficients: The primary transformation coefficients are the color term (Tbv) and

the magnitude term (Tv). They are calculated by performing a least-squares fit on the

following equations:[7]

(B - V) = Tbv * (b - v)

V - v = Tv * (B - V) + Zv where:

B and V are the known standard magnitudes of the standard stars.

b and v are the instrumental magnitudes.

Tbv is the color transformation coefficient.

Tv is the magnitude transformation coefficient.

Zv is the zero point for the V filter.

Applying Transformation Coefficients
Once the transformation coefficients are known, they can be applied to the differential

magnitude of the variable star observation:

ΔV = Δv - Tv * [(B-V)variable - (B-V)comparison]

where ΔV is the transformed differential magnitude. The final standard magnitude of the

variable star is then:

Vvariable = ΔV + Vcomparison

where Vcomparison is the known standard V magnitude of the comparison star.
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Visualizations
Variable Star Observation Workflow
The following diagram illustrates the complete workflow for a variable star observing session

using an Optec photometer.
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Planning Phase

Setup Phase

Data Acquisition Phase

Post-Observation Phase

Select Variable Star, Comparison (K), and Check (C) Stars

Prepare Observing Plan and Log Sheets

Telescope and Photometer Setup

Instrument Warm-up and System Checks

Locate Target Field

Perform Differential Photometry Sequence
(K-S-V-S-C-S-V-S-K)

Record Raw Counts and Timestamps

Repeat Sequence Throughout Session

Loop

Data Reduction and Analysis

Format Data for Submission

Submit Data to AAVSO Database

Click to download full resolution via product page

Variable Star Observation Workflow
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Data Reduction and Analysis Pathway
This diagram shows the logical flow for reducing the raw photometric data to obtain standard

magnitudes.

Raw Data Input

Data Processing

Standardization

Final Output

Raw Counts for V, K, C, and Sky

Calculate Net Counts
(Star - Sky)

Observation Timestamps

Calculate Instrumental Magnitudes
(m = -2.5 * log10(Net Counts))

Calculate Differential Magnitude
(Δv = v_var - v_comp)

Apply Transformation to
Differential Magnitude

Standard Star Observations

Calculate Transformation
Coefficients (Tv, Tbv)

Calculate Final Standard Magnitude of Variable Star

Plot Light Curve
(Magnitude vs. Julian Date)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

